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Compound of Interest

Compound Name: AH-7614

Cat. No.: B517604

Essential Safety and Handling Guide for AH-7614

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling AH-7614. It outlines operational procedures and
disposal plans to ensure the safe and effective use of this compound in a laboratory setting.

Compound Information:

AH-7614 is a selective antagonist for the free fatty acid receptor 4 (FFA4/GPR120) and is
utilized in research related to metabolic diseases and inflammation.[1][2][3] It is supplied as an
off-white or crystalline solid.[1]
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Property Value Source
CAS Number 6326-06-3

Molecular Formula C20H17NOsS

Molecular Weight 351.4 g/mol

Soluble in DMSO (up to 100
mM), dimethyl formamide (~30
mg/ml), and ethanol (up to 8
Solubilit
Y mg/ml with warming).
Sparingly soluble in aqueous

buffers.

Store at -20°C for long-term

stability (up to 4 years as a
Storage solid). Solutions in DMSO or

ethanol can be stored at -20°C

for up to one month.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for AH-7614 is not publicly available.
One supplier notes that the SDS is sent via email to the purchasing institution. Therefore, this
material should be treated as hazardous until more information is available. The following
guidelines are based on general laboratory safety protocols for handling research chemicals of
unknown toxicity. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance.

l. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling AH-7614 to determine the appropriate
level of PPE. The following table outlines recommended PPE for various laboratory procedures

involving this compound.
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Eye and Face Hand Body Respiratory
Procedure ] . . .
Protection Protection Protection Protection
N95 or higher-
rated respirator if
o Safety glasses Nitrile or weighing outside
Weighing and

preparing solid

with side shields

neoprene gloves

Laboratory coat.

of a chemical

or chemical (double gloving fume hood or
compound ]
splash goggles. recommended). ventilated
balance
enclosure.
_ Nitrile or ,
Chemical splash Work in a

Preparing stock

solutions

goggles or a face
shield.

neoprene gloves
(double gloving

recommended).

Laboratory coat.

certified chemical

fume hood.

Cell culture and

in vitro assays

Safety glasses

with side shields.

Nitrile gloves.

Laboratory coat.

Not generally
required if
working in a
biological safety

cabinet.

Il. Operational Plan for Handling AH-7614

A systematic approach to handling AH-7614 is essential to minimize exposure and ensure

safety.

A. Pre-Handling Procedures:

o Consult the SDS: If available from the supplier, thoroughly review the Safety Data Sheet for

AH-7614.

o Gather all necessary PPE: Ensure all required personal protective equipment is readily

available and in good condition.

o Prepare the workspace: Designate a specific area for handling AH-7614, preferably within a

chemical fume hood. Ensure the area is clean and uncluttered.
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o Assemble all materials: Have all necessary equipment and reagents (e.g., solvents, vials,
pipettes) ready before starting the procedure.

B. Handling Procedures:
e Weighing the compound:

o Perform in a ventilated balance enclosure or a chemical fume hood to minimize inhalation
of the powder.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating
dust.

e Preparing stock solutions:
o Conduct all solution preparation within a certified chemical fume hood.
o Add the solvent slowly to the solid to avoid splashing.

o If warming is required for dissolution, use a controlled heating method such as a water
bath.

e Use in experiments:

o When adding the compound to cell cultures or other experimental systems, handle the
stock solution with care to prevent spills and aerosols.

o Clearly label all tubes and plates containing AH-7614.
C. Post-Handling Procedures:
e Decontamination:

o Wipe down the work area with an appropriate solvent (e.g., 70% ethanol) followed by a
cleaning agent.

o Decontaminate all equipment that came into contact with AH-7614.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b517604?utm_src=pdf-body
https://www.benchchem.com/product/b517604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b517604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Hand washing: Wash hands thoroughly with soap and water after removing gloves.

lll. Disposal Plan

All waste contaminated with AH-7614 must be disposed of as hazardous chemical waste in
accordance with local, state, and federal regulations.

» Solid Waste: Collect all disposable items that have come into contact with AH-7614 (e.g.,
gloves, weighing paper, pipette tips) in a designated, sealed hazardous waste container.

 Liquid Waste: Collect all solutions containing AH-7614 in a clearly labeled, sealed hazardous
waste container. Do not pour any solutions containing AH-7614 down the drain.

Visualized Workflows and Decision-Making

To further clarify the safety procedures, the following diagrams illustrate the operational
workflow and PPE selection process.
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Figure 1. A step-by-step workflow for the safe handling of AH-7614.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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